Double clathrate hydrate of tetrahydrofuran and xenon at pressures up to 15 kBar
Mendeleev Communications Pub Date: DOI: 10.1070/MC1999v009n02ABEH000991
Abstract
The decomposition temperature of double clathrate hydrate of tetrahydrofuran and xenon increases from 13.5 to 124.5 °C as the xenon pressure increases from 1 atm to 15.1 kBar.
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